Cas no 37962-92-8 (9-ethyl-3h-purine-2,6-dione)

• Product Name: 9-ethyl-3h-purine-2,6-dione
• CAS No: 37962-92-8
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 922812
• PubChem ID: 227475
• Update Time: 2025-04-19

9-ethyl-3h-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-3h-purine-2,6-dione
• 9-Aethyl-3,9-dihydro-purin-2,6-dion
• 9-Aethylxanthin
• 9-Aethyl-xanthin
• 9-ethyl-3,9-dihydro-1h-purine-2,6-dione
• 9-ethyl-3,9-dihydro-purine-2,6-dione
• AC1L5FIQ
• AC1Q6KE6
• AR-1H5569
• CTK4H9071
• NSC19075
• SureCN380137
• 37962-92-8
• 9-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• SCHEMBL380137
• DTXSID10280917
• 9-ethyl-1H-purine-2,6(3H,9H)-dione
• NSC-19075
• DS-001694

• Inchi： 1S/C7H8N4O2/c1-2-11-3-8-4-5(11)9-7(13)10-6(4)12/h3H,2H2,1H3,(H2,9,10,12,13)
• InChI Key： DGYYSFOHNFAMAB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(N1)=O)N(C=N2)CC

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.02
• LogP: -0.56720